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Octyl acetate Octyl acetate Octyl acetate is the acetate ester of octan-1-ol. It has a role as a plant metabolite. It is functionally related to an octan-1-ol.
Octyl acetate is a natural product found in Artemisia thuscula, Mandragora autumnalis, and other organisms with data available.
Octyl acetate is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name: Vulcanchem
CAS No.: 112-14-1
VCID: VC20822988
InChI: InChI=1S/C10H20O2/c1-3-4-5-6-7-8-9-12-10(2)11/h3-9H2,1-2H3
SMILES: CCCCCCCCOC(=O)C
Molecular Formula: C10H20O2
Molecular Weight: 172.26 g/mol

Octyl acetate

CAS No.: 112-14-1

Cat. No.: VC20822988

Molecular Formula: C10H20O2

Molecular Weight: 172.26 g/mol

* For research use only. Not for human or veterinary use.

Octyl acetate - 112-14-1

Specification

Description Octyl acetate is the acetate ester of octan-1-ol. It has a role as a plant metabolite. It is functionally related to an octan-1-ol.
Octyl acetate is a natural product found in Artemisia thuscula, Mandragora autumnalis, and other organisms with data available.
Octyl acetate is a metabolite found in or produced by Saccharomyces cerevisiae.
CAS No. 112-14-1
Molecular Formula C10H20O2
Molecular Weight 172.26 g/mol
IUPAC Name octyl acetate
Standard InChI InChI=1S/C10H20O2/c1-3-4-5-6-7-8-9-12-10(2)11/h3-9H2,1-2H3
Standard InChI Key YLYBTZIQSIBWLI-UHFFFAOYSA-N
SMILES CCCCCCCCOC(=O)C
Canonical SMILES CCCCCCCCOC(=O)C
Boiling Point 206.00 to 211.00 °C. @ 760.00 mm Hg
Melting Point -38.5 °C

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